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Compound of Interest

Compound Name: Hoechst 33258

CAS No.: 23491-44-3

Cat. No.: B1216625

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mycoplasma contamination represents a significant and often undetected problem in cell

cultures, impacting cell metabolism, growth rates, and overall experimental integrity.[1] Due to

their small size and lack of a cell wall, mycoplasmas are resistant to many common antibiotics

and can proliferate to high concentrations without causing visible turbidity in the culture

medium.[2] Therefore, routine testing for mycoplasma is a critical component of quality control

in research, and drug development.

One of the most common and reliable methods for detecting mycoplasma is through DNA

fluorochrome staining with Hoechst 33258.[3][4][5] This bisbenzimide dye specifically binds to

the minor groove of DNA, emitting a bright blue fluorescence when excited by ultraviolet (UV)

light.[1] In uninfected cultures, only the nuclei of the cultured cells will fluoresce. However, in

contaminated cultures, the mycoplasma DNA will also be stained, appearing as distinct

fluorescent particles or filaments in the cytoplasm and extracellular space.[2][6] This method is

rapid, sensitive, and can detect a broad range of prokaryotic contaminants.[1]
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Principle of a Hoechst 33258 Staining
Hoechst 33258 is a cell-permeable fluorescent dye that has a high affinity for adenine-thymine

(A-T) rich regions of double-stranded DNA. Upon binding to DNA, the fluorescence of the dye

is significantly enhanced. When excited by UV light (around 350-360 nm), the Hoechst 33258-

DNA complex emits a blue fluorescence with a maximum at approximately 450-460 nm.[1]

In a mycoplasma contamination test, the cell sample is fixed and then stained with a dilute

solution of Hoechst 33258. A fluorescence microscope is then used to visualize the sample. In

a clean, uncontaminated cell culture, only the nuclei of the cells will be stained and appear as

large, brightly fluorescing ovals. If mycoplasma is present, their DNA will also bind to the

Hoechst dye. This results in the appearance of small, punctate, or filamentous fluorescent

signals in the cytoplasm of the cells and/or in the surrounding extracellular matrix.[2]

Quantitative Data Summary
The following tables summarize key quantitative parameters associated with the Hoechst
33258 staining method for mycoplasma detection.

Parameter Value Reference

Excitation Maximum ~350-360 nm [1]

Emission Maximum ~450-460 nm [1]

Recommended Hoechst 33258

Concentration (Working

Solution)

0.05 - 0.5 µg/mL [7]

Staining Time 10 - 30 minutes [7]

Microscope Magnification 100X to 1000X [1]
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Reagent
Recommended
Concentration/Compositio
n

Reference

Hoechst 33258 Stock Solution
5 mg in 100 mL Hanks'

Balanced Salt Solution
[8]

Working DNA Stain
0.3 mL stock DNA stain in 100

mL citrate-phosphate buffer
[8]

Carnoy's Fixative
1 part glacial acetic acid to 3

parts methanol

Citrate-Phosphate Buffer (pH

5.0)

Mix 0.2M dibasic sodium

phosphate and citric acid

monohydrate solution

[8]

Experimental Protocols
Two primary methods are employed for mycoplasma detection using Hoechst 33258: direct

staining of the cell culture and indirect staining using an indicator cell line. The indirect method

is generally considered more reliable, especially for detecting low levels of contamination.[2]

Protocol 1: Direct Staining of Adherent Cells
This protocol is a quicker method for routine screening of cell cultures.

Materials:

Hoechst 33258 stain solution (0.5 µg/mL in Hanks' Balanced Salt Solution)

Carnoy's fixative (1 part glacial acetic acid: 3 parts methanol, freshly prepared)

Distilled water

Mounting medium

Glass coverslips and microscope slides
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Fluorescence microscope with appropriate filters (excitation ~360 nm, emission ~490-500

nm)

Procedure:

Seed cells onto glass coverslips in a petri dish and culture until they reach 50-80%

confluency. It is recommended to passage cells a minimum of three times without antibiotics

prior to testing.

Aspirate the culture medium.

Gently rinse the cell monolayer with phosphate-buffered saline (PBS).

Add enough Carnoy's fixative to cover the monolayer and fix for at least 5 minutes at room

temperature.[2]

Carefully remove the fixative and allow the coverslip to air dry completely.

Add 1 mL of the working Hoechst 33258 staining solution to the coverslip and incubate for

10-30 minutes at room temperature in the dark.

Remove the staining solution and gently wash the coverslip three times with distilled water.

[2]

Allow the coverslip to air dry completely.

Mount the coverslip onto a microscope slide using a drop of mounting medium.

Examine the slide under a fluorescence microscope at 400-1000x magnification.

Interpretation of Results:

Negative: Only the cell nuclei will show bright, uniform fluorescence against a dark

background.

Positive: In addition to the fluorescent nuclei, small, bright, punctate or filamentous

fluorescent particles will be visible in the cytoplasm and/or in the intercellular spaces.[6]
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Protocol 2: Indirect Staining Using an Indicator Cell Line
This method is more sensitive and is recommended for master and working cell banks. It

involves co-culturing the test cell line with an indicator cell line (e.g., Vero or 3T6 cells) that is

known to be free of mycoplasma and supports robust mycoplasma growth.[2][9]

Materials:

Indicator cell line (e.g., Vero cells)

Culture medium from the test cell line

All materials listed in Protocol 1

Procedure:

Seed the indicator cell line onto glass coverslips in a petri dish and allow them to attach and

grow to a subconfluent state.[2]

Add 1 mL of the culture supernatant from the test cell line to the indicator cell culture.

Incubate the co-culture for 3-5 days.[2][9]

Follow steps 2-10 from Protocol 1 to fix, stain, and examine the indicator cells.

Interpretation of Results:

The interpretation is the same as for the direct staining method. The use of an indicator cell line

amplifies any low-level mycoplasma contamination present in the test sample, making it easier

to detect.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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